Genomic DNA-mediated formation of a porous Cu2(OH)PO4/Co3(PO4)2·8H2O rolling pin shape bifunctional electrocatalyst for water splitting reactions†
RSC Advances Pub Date: 2022-01-28 DOI: 10.1039/D1RA09098D
Abstract
Among the accessible techniques, the production of hydrogen by electrocatalytic water oxidation is the most established process, which comprises oxygen evolution reaction (OER) and hydrogen evolution reaction (HER). Here, we synthesized a genomic DNA-guided porous Cu2(OH)PO4/Co3(PO4)2·8H2O rolling pin shape composite structure in one pot. The nucleation and development of the porous rolling pin shape Cu2(OH)PO4/Co3(PO4)2·8H2O composite was controlled and stabilized by the DNA biomolecules. This porous rolling pin shape composite was explored towards electrocatalytic water oxidation for both OER and HER as a bi-functional catalyst. The as-prepared catalyst exhibited a very high OER and HER activity compared to its various counterparts in the absence of an external binder (such as Nafion). The synergistic effects between Cu and Co metals together with the porous structure of the composite greatly helped in enhancing the catalytic activity. These outcomes undoubtedly demonstrated the beneficial utilization of the genomic DNA-stabilised porous electrocatalyst for OER and HER, which has never been observed.
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Journal Name：RSC Advances
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